Cas no 199330-69-3 (1-{(tert-Butoxy)carbonylamino}-4-methylcyclohexane-1-carboxylic Acid)

• Product Name: 1-{(tert-Butoxy)carbonylamino}-4-methylcyclohexane-1-carboxylic Acid
• CAS No: 199330-69-3
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD07434866
• CID: 2840115
• Update Time: 2023-11-22

1-{(tert-Butoxy)carbonylamino}-4-methylcyclohexane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(tert-butoxy)carbonyl]amino}-4-methylcyclohexane-1-carboxylic acid
• 1-([(TERT-BUTOXY)CARBONYL]AMINO)-4-METHYLCYCLOHEXANE-1-CARBOXYLIC ACID
• 1-(Boc-amino)-4-methylcyclohexanecarboxylic Acid
• AB41927
• SY183840
• 1-[(t-Butoxycarbonyl)amino]-4-methylcyclohexanecarboxylic acid
• 1-[(TERT-BUTOXYCARBONYL)AMINO]-4-METHYLCYCLOHEXANECARBOXYLIC ACID
• 4-methyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
• 1-{(tert-Butoxy)carbonylamino}-4-methylcyclohexane-1-carboxylic Acid

• MDL： MFCD07434866
• Inchi： 1S/C13H23NO4/c1-9-5-7-13(8-6-9,10(15)16)14-11(17)18-12(2,3)4/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： CYQMEEBIPOTFDY-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(C)CC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives